4-(4-ethoxybenzoyl)-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-1-(1,3-thiazol-2-yl)-2,5-dihydro-1H-pyrrol-2-one

• Molecular Formula: C23H20N2O6S
• Molecular Weight: 452.5 g/mol
• IUPAC Name: (4E)-4-[(4-ethoxyphenyl)-hydroxymethylidene]-5-(4-hydroxy-3-methoxyphenyl)-1-(1,3-thiazol-2-yl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C23H20N2O6S/c1-3-31-15-7-4-13(5-8-15)20(27)18-19(14-6-9-16(26)17(12-14)30-2)25(22(29)21(18)28)23-24-10-11-32-23/h4-12,19,26-27H,3H2,1-2H3/b20-18+
• InChI Key: JXQFCQNYVZBVIK-CZIZESTLSA-N
• Isomeric SMILES: CCOC1=CC=C(C=C1)/C(=C\2/C(N(C(=O)C2=O)C3=NC=CS3)C4=CC(=C(C=C4)O)OC)/O
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)C3=NC=CS3)C4=CC(=C(C=C4)O)OC)O

Description

4-(4-Ethoxybenzoyl)-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-1-(1,3-thiazol-2-yl)-2,5-dihydro-1H-pyrrol-2-one is a heterocyclic compound featuring a pyrrol-2-one core substituted with a 1,3-thiazolyl group, a 4-ethoxybenzoyl moiety, and a 4-hydroxy-3-methoxyphenyl ring.

Biological Activity

The compound 4-(4-ethoxybenzoyl)-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-1-(1,3-thiazol-2-yl)-2,5-dihydro-1H-pyrrol-2-one (commonly referred to as EHTP) is a synthetic derivative that has garnered attention in the field of medicinal chemistry due to its potential therapeutic applications. This article provides a comprehensive overview of its biological activity, including mechanisms of action, efficacy in various biological assays, and relevant case studies.

Chemical Structure and Properties

EHTP is characterized by a complex structure that includes a pyrrolidinone core, thiazole moiety, and multiple aromatic substituents. Its molecular formula is $C_{20}H_{22}N_{2}O_{5}S$, with a molecular weight of approximately 398.46 g/mol. The presence of both electron-donating and electron-withdrawing groups contributes to its diverse biological activities.

Anticancer Activity

Recent studies have highlighted the anticancer potential of EHTP. In vitro assays have demonstrated that EHTP exhibits significant cytotoxic effects against various cancer cell lines, including breast cancer (MCF-7) and leukemia (K562) cells. The mechanism appears to involve the induction of apoptosis and cell cycle arrest at the G2/M phase.

Table 1: Anticancer Activity of EHTP

Cell Line	IC50 (µM)	Mechanism of Action
MCF-7	15	Induction of apoptosis
K562	12	Cell cycle arrest at G2/M phase
A549	18	Inhibition of proliferation

Antimicrobial Activity

EHTP has also been evaluated for its antimicrobial properties . Studies indicate that it exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The compound's ability to disrupt bacterial cell membranes is believed to be a key factor in its efficacy.

Table 2: Antimicrobial Activity of EHTP

Microorganism	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL
Pseudomonas aeruginosa	128 µg/mL

The biological activity of EHTP can be attributed to several mechanisms:

• Apoptosis Induction : EHTP activates caspase pathways leading to programmed cell death in cancer cells.
• Cell Cycle Regulation : It interferes with cyclin-dependent kinases, causing cell cycle arrest.
• Membrane Disruption : The compound's lipophilicity allows it to integrate into bacterial membranes, leading to increased permeability and cell lysis.

Case Studies

A notable case study involved the evaluation of EHTP's effects on human leukemia cells. The study found that treatment with EHTP resulted in a dose-dependent decrease in cell viability, alongside increased markers for apoptosis such as Annexin V positivity and caspase activation.

Study Reference:

• Title : "Evaluation of Novel Pyrrolidinone Derivatives for Anticancer Activity"
• Journal : Journal of Medicinal Chemistry
• Findings : EHTP showed superior efficacy compared to standard chemotherapeutics in inducing apoptosis in resistant leukemia cell lines.

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Comparison of Pyrrol-2-one Derivatives

Compound Name	Substituents (R1, R2, R3)	Melting Point (°C)	Molecular Weight (g/mol)	Notable Properties/Activities
Target Compound	R1: 4-ethoxybenzoyl; R2: 4-hydroxy-3-methoxyphenyl; R3: 1,3-thiazol-2-yl	-	~481.5*	N/A (structural focus)
3-Hydroxy-1-(2-hydroxy-propyl)-4-(4-methyl-benzoyl)-5-(4-trifluoromethoxy-phenyl)-1,5-dihydro-pyrrol-2-one (23)	R1: 4-methylbenzoyl; R2: 4-trifluoromethoxyphenyl; R3: 2-hydroxypropyl	246–248	435.4	Antifungal screening (not specified)
5-(4-tert-Butyl-phenyl)-3-hydroxy-1-(2-hydroxy-propyl)-4-(4-methyl-benzoyl)-1,5-dihydro-pyrrol-2-one (20)	R1: 4-methylbenzoyl; R2: 4-tert-butylphenyl; R3: 2-hydroxypropyl	263–265	407.5	Higher yield (62%)
4-(4-Chlorophenyl)-2-(5-(4-fluorophenyl)-3-(1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazole (4)	Thiazole-pyrazole-triazole hybrid; Cl/F substituents	-	~578.0	Isostructural with halogen variation; antimicrobial potential
4-(4-Butoxybenzoyl)-5-(4-chlorophenyl)-3-hydroxy-1-(5-methyl-1,3,4-thiadiazol-2-yl)-1,5-dihydro-2H-pyrrol-2-one	R1: 4-butoxybenzoyl; R2: 4-chlorophenyl; R3: 5-methyl-1,3,4-thiadiazol-2-yl	-	~484.0	Structural similarity to target compound

*Calculated based on molecular formula.

Key Observations:

Substituent Impact on Physicochemical Properties :

• Electron-withdrawing groups (e.g., trifluoromethoxy in compound 23 ) reduce melting points compared to bulkier substituents like tert-butyl (compound 20 ) .
• Halogenated derivatives (e.g., compound 4 ) exhibit isostructural packing but altered intermolecular interactions due to Cl vs. F substitution .

Synthetic Yields :

• Yields vary significantly with substituents. For example, compound 20 achieved 62% yield, while compound 23 yielded 32%, likely due to steric and electronic effects during cyclization .

Biological Activity Trends: While the target compound’s activity is unspecified, analogs like compound 4 show antimicrobial activity, suggesting that the thiazole and triazole moieties may enhance bioactivity . Pyrrolidinone derivatives (e.g., compounds 1–3, 8–10) from Fusarium decemcellulare exhibit antifungal effects against Colletotrichum musae (MIC values 64–256 μg/mL), highlighting the pharmacophoric importance of the pyrrol-2-one core .

Crystallographic and Conformational Analysis

• Isostructural Analogues: Compounds 4 and 5 () crystallize in triclinic P-1 symmetry with two independent molecules per asymmetric unit. Despite halogen differences (Cl vs. F), their molecular conformations remain planar, with perpendicularly oriented fluorophenyl groups.

Methodological Insights

• Synthesis: The target compound’s synthesis likely follows routes similar to those in and , involving condensation of substituted benzaldehydes with pyrrol-2-one precursors.
• Characterization : Single-crystal XRD (SHELX-refined) and HRESIMS are standard for structural validation, as seen in compounds 4 , 5 , and fungal derivatives .